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A Note on Methodological Appropriateness

The request to frame the use of Open-Source Intelligence (OSINT) for tracking Al-Qaeda in the
Islamic Maghreb (AQIM) within the structure of biomedical "Application Notes and Protocols”
for a "drug development" audience presents a categorical mismatch. OSINT is an intelligence
and social science discipline, not a natural science. Its methodologies involve data collection,
analysis, and inference based on publicly available information, which are fundamentally
different from the controlled experimental protocols and biological signaling pathways relevant
to biomedical research.

Therefore, this document adapts the spirit of the user's request for a detailed, structured, and
method-driven format to the realities of the OSINT domain. Instead of "experimental protocols,"
we present "Investigative Protocols.” Instead of "signaling pathways," we provide "Logical
Workflow and Relationship Diagrams" to illustrate the flow of information and the structure of
the target organization. The core requirements for data presentation, detailed methodologies,
and visualization are maintained, but translated into a context appropriate for intelligence
analysis and research on security threats.

Application Notes & Investigative Protocols for
Tracking AQIM using OSINT

Audience: Intelligence Analysts, Security Researchers, Social Scientists, and Government
Agencies.
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Objective: To provide a structured framework for the collection, analysis, and visualization of
open-source information to monitor the activities, structure, and evolution of Al-Qaeda in the
Islamic Maghreb (AQIM).

Introduction to OSINT for Counter-Terrorism

Open-Source Intelligence (OSINT) is the collection and analysis of information that is publicly
available. In the context of counter-terrorism, OSINT provides a powerful, non-intrusive method
for understanding terrorist organizations like AQIM. Key sources include social media, news
reports, academic papers, grey literature from think tanks, leaked documents, and geospatial
information. Effective OSINT relies on systematic protocols to turn vast amounts of public data
into actionable intelligence.

Quantitative Data Summary: AQIM Activity Metrics

The following tables summarize hypothetical quantitative data points that can be derived from
OSINT. Real-world data would be populated through the consistent application of the protocols
described in Section 3.

Table 1. AQIM-Attributed Attacks by Country (Hypothetical Data)

Country Year 1 Year 2 Year 3 Total
Mali 45 58 62 165
Niger 21 15 25 61
Burkina Faso 18 31 40 89
Algeria 5 2 1 8
Total 89 106 128 323

Table 2: Propaganda Output by Platform (Hypothetical Data)
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Video Audio Text
Platform L Total
Releases Statements Communiqués
Telegram 12 25 80 117
Rocket.Chat 8 15 55 78
TamTam 3 5 20 28
Total 23 45 155 223

Investigative Protocols

These protocols outline systematic steps for key OSINT investigations into AQIM.

Protocol 3.1: Monitoring Propaganda and
Communications

o Objective: To track AQIM's official and unofficial media releases to understand the group's
messaging, operational tempo, and internal narratives.

o Methodology:

o Source ldentification: Identify key platforms known for use by AQIM and its supporters
(e.g., specific Telegram channels, Rocket.Chat servers, or websites). Use keyword
searches and follow known jihadi-affiliated accounts.

o Data Collection: Systematically archive all media releases (video, audio, text). Use web
scraping tools where appropriate and legal. Record the date, time, platform of release, and
producing media group (e.g., al-Andalus Media).

o Content Analysis:

» Thematic Analysis: Code the content for key themes (e.g., incitement against specific
governments, theological justifications, operational claims).

» Narrative Analysis: Identify the target audience and the strategic narrative being
promoted.
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» Metadata Analysis: Examine any available metadata from files for clues about
authorship, location, or software used.

o Dissemination Analysis: Track how the propaganda is shared across different platforms to
map key amplifiers and supporter networks.

Protocol 3.2: Geospatial Intelligence (GEOINT) from
OSINT

» Objective: To verify the location of AQIM-claimed attacks or activities using commercially
available satellite imagery and other geospatial data.

o Methodology:

o Claim Extraction: Isolate specific geographic claims from AQIM propaganda (e.g., "an
attack on the military base in Gao, Mali").

o Geolocation: Use open-source mapping tools (Google Earth, Sentinel Hub, Planet Labs)
to identify the precise coordinates of the claimed location. Look for unique landmarks
(buildings, roads, terrain features) visible in any accompanying photo or video evidence.

o Chronolocation: Compare high-resolution satellite imagery from before and after the
claimed event date. Look for evidence that corroborates the claim (e.g., building damage,
scorch marks, military vehicle convoys).

o Data Fusion: Combine the geolocated data with other OSINT sources, such as local news
reports or social media posts from the area, to build a more complete picture of the event.

Visualization of Workflows and Relationships

Diagrams created using Graphviz help to visualize the complex relationships and processes in
OSINT analysis.
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Caption: Workflow for AQIM propaganda analysis.
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Caption: Simplified logical structure of AQIM.

¢ To cite this document: BenchChem. [Using open-source intelligence (OSINT) to track AQIM].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12369829#using-open-source-intelligence-osint-to-
track-aqim]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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